Bosentan Related Compound C

• CAS No.: 1097263-60-9
• Product Name: Bosentan Related Compound C
• Molecular Formula: C52H52N10O10S2
• Molecular Weight: 1041.18
• IUPAC Name: 4-tert-butyl-N-[6-[2-[6-[(4-tert-butylphenyl)sulfonylamino]-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]oxyethoxy]-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C52H52N10O10S2/c1-51(2,3)33-19-23-35(24-20-33)73(63,64)61-43-41(71-39-17-11-9-15-37(39)67-7)49(59-47(57-43)45-53-27-13-28-54-45)69-31-32-70-50-42(72-40-18-12-10-16-38(40)68-8)44(58-48(60-50)46-55-29-14-30-56-46)62-74(65,66)36-25-21-34(22-26-36)52(4,5)6/h9-30H,31-32H2,1-8H3,(H,57,59,61)(H,58,60,62)
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCOC4=NC(=NC(=C4OC5=CC=CC=C5OC)NS(=O)(=O)C6=CC=C(C=C6)C(C)(C)C)C7=NC=CC=N7)OC8=CC=CC=C8OC
• Description: Bosentan Related Compound C is an impurity of Bosentan.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N,N’-[1,2-Ethanediylbis[oxy[5-(2-methoxyphenoxy)[2,2’-bipyrimidine]-6,4-diyl]]]bis[4-(1,1-dimethylethyl)-benzenesulfonamide; 1,2-Bis({6-[4-(tert-butyl)phenylsulfonamido]-5-(2-methoxyphenoxy)-[2,2′-bipyrimidin]-4-yl}oxy)ethane; Bosentan dimer
• PubChem Compound: 59509251
• Last Modified: Nov 11 2021